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Compound of Interest

Compound Name:
erythro-9,10-Dihydroxy-12(Z)-

octadecenoic acid

Cat. No.: B15546596 Get Quote

Technical Support Center: erythro-9,10-Dihydroxy-
12(Z)-octadecenoic acid
Welcome to the technical support guide for erythro-9,10-Dihydroxy-12(Z)-octadecenoic acid.

This resource is designed for researchers, scientists, and drug development professionals to

ensure the optimal stability, storage, and handling of this valuable lipid molecule in your

experiments. The following information synthesizes established principles of lipid chemistry

with practical, field-proven insights to help you maintain the integrity of your compound and

achieve reproducible results.

Section 1: Core Concepts & Stability Overview
Erythro-9,10-Dihydroxy-12(Z)-octadecenoic acid is a dihydroxy fatty acid containing a single

cis double bond at the C12 position. Its stability is primarily influenced by this unsaturated

bond, which is susceptible to oxidation.[1][2] The presence of two hydroxyl groups also adds

polarity to the molecule. Understanding the factors that drive its degradation is crucial for

proper handling.

The primary degradation pathway for unsaturated fatty acids is lipid peroxidation, a free-radical

chain reaction initiated by factors such as oxygen, light, and elevated temperatures.[3][4] This

process can lead to the formation of hydroperoxides as primary oxidation products, which can
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further decompose into a variety of secondary products like aldehydes and ketones, ultimately

compromising the purity and activity of the compound.[4]
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erythro-9,10-Dihydroxy-12(Z)-octadecenoic acid
Initiating Factors

Degradation Pathway

Intact Compound
(C18:1, Dihydroxy)

Lipid Peroxidation
(Free Radical Attack on C=C bond)

Substrate

Oxygen (Air)

Initiate

Light (UV/Visible)

Initiate

Elevated Temperature

Initiate

Trace Metals (Fe, Cu)

Initiate

Primary Oxidation Products
(Hydroperoxides)

Forms

Secondary Oxidation Products
(Aldehydes, Ketones, etc.)

Decomposes to

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15546596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Receive Compound

1. Equilibrate vial
to room temperature

before opening.

2. Add appropriate volume
of anhydrous solvent

(e.g., Ethanol).

3. Vortex or sonicate
gently until fully

dissolved.

4. Flush vial headspace
with inert gas

(Argon or Nitrogen).

5. Seal tightly with
Teflon-lined cap.

6. Label clearly with
name, concentration,

date, and solvent.

7. Store at -20°C
or -80°C in the dark.

End: Stable Stock Solution

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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